Cas no 1217500-99-6 (4-(Isobutylsulfonyl)phenylboronic acid)

• Product Name: 4-(Isobutylsulfonyl)phenylboronic acid
• CAS No: 1217500-99-6
• MF: C₁₀H₁₅BO₄S
• MW: 242.099702119827
• MDL: MFCD12546545
• CID: 827753
• PubChem ID: 46739631
• Update Time: 2025-04-19

4-(Isobutylsulfonyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• (4-(Isobutylsulfonyl)phenyl)boronic acid
• 4-(Isobutylsulfonyl)phenylboronic acid
• BS-21066
• AKOS015837535
• CS-0174633
• (4-(Isobutylsulfonyl)phenyl)boronicacid
• MFCD12546545
• F87079
• [4-(2-methylpropylsulfonyl)phenyl]boronic acid
• DTXSID70675224
• Boronic acid, B-[4-[(2-methylpropyl)sulfonyl]phenyl]-
• WGYQGDKMBFOTGS-UHFFFAOYSA-N
• 1217500-99-6
• DB-108426
• [4-(2-Methylpropane-1-sulfonyl)phenyl]boronic acid
• 4-(2-methylpropanesulfonyl)phenylboronic acid
• [4-(2-methylpropanesulfonyl)phenyl]boronic acid

• MDL： MFCD12546545
• Inchi： 1S/C10H15BO4S/c1-8(2)7-16(14,15)10-5-3-9(4-6-10)11(12)13/h3-6,8,12-13H,7H2,1-2H3
• InChI Key： WGYQGDKMBFOTGS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CC=1)(CC(C)C)(=O)=O

Computed Properties

• Exact Mass: 242.07800
• Monoisotopic Mass: 242.0784103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83Ų

Experimental Properties

• PSA: 82.98000
• LogP: 0.87690